Cas no 30313-66-7 (Octanedioic acid, 2-ethyl-2,7,7-trimethyl-)
30313-66-7 structure
Product Name:Octanedioic acid, 2-ethyl-2,7,7-trimethyl-
CAS No:30313-66-7
MF:C13H24O4
MW:244.327264785767
CID:1442415
Update Time:2024-08-15
Octanedioic acid, 2-ethyl-2,7,7-trimethyl- Chemical and Physical Properties
Names and Identifiers
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- Octanedioic acid, 2-ethyl-2,7,7-trimethyl-
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- Inchi: 1S/C13H24O4/c1-5-13(4,11(16)17)9-7-6-8-12(2,3)10(14)15/h5-9H2,1-4H3,(H,14,15)(H,16,17)
- InChI Key: GVOBBEXGICSULX-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(CC)(C)CCCCC(C)(C)C(O)=O
Computed Properties
- Exact Mass: 244.16752
Experimental Properties
- Density: 1.051±0.06 g/cm3(Predicted)
- Boiling Point: 391.3±25.0 °C(Predicted)
- PSA: 74.6
- pka: 4.84±0.45(Predicted)
Octanedioic acid, 2-ethyl-2,7,7-trimethyl- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
30313-66-7 (Octanedioic acid, 2-ethyl-2,7,7-trimethyl-) Related Products
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